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Compound of Interest

Compound Name: Ethyl 2-fluoronicotinate

Cat. No.: B172736

Technical Data Summary: Ethyl 2-
fluoronicotinate

This document provides core technical specifications for Ethyl 2-fluoronicotinate, a chemical
compound relevant to researchers and professionals in drug development and chemical
synthesis.

While a comprehensive guide including experimental protocols and detailed signaling pathways
is beyond the scope of this response, the following section summarizes the fundamental
molecular properties of Ethyl 2-fluoronicotinate. The data is presented to facilitate easy
reference and comparison.

Molecular Properties

The fundamental molecular characteristics of Ethyl 2-fluoronicotinate have been compiled
from established chemical databases. These properties are essential for any experimental
design or theoretical modeling involving this compound.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b172736?utm_src=pdf-interest
https://www.benchchem.com/product/b172736?utm_src=pdf-body
https://www.benchchem.com/product/b172736?utm_src=pdf-body
https://www.benchchem.com/product/b172736?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula CsHsFNO:2 PubChem[1][2][3]
Molecular Weight 169.15 g/mol PubChem[1][3]
ethyl 2-fluoropyridine-3-
IUPAC Name PubChem[1]
carboxylate
CAS Number 113898-56-9 PubChem[1], AOBChem|[2]

Logical Relationship of Molecular Identifiers

The following diagram illustrates the direct relationship between the common name of the
compound and its primary molecular identifiers.
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Caption: Relationship between the compound name and its molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Ethyl 2-fluoronicotinate | CBH8FNO2 | CID 14296371 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. aobchem.com [aobchem.com]

3. 22620-29-7|Ethyl 5-fluoronicotinate|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [Ethyl 2-fluoronicotinate molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b172736#ethyl-2-fluoronicotinate-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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